Cas no 1851947-86-8 (Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate)

• Product Name: Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate
• CAS No: 1851947-86-8
• MF: C₁₁H₁₅NaO₃S
• MW: 250.289773225784
• CID: 5834110
• PubChem ID: 165953535
• Update Time: 2025-05-23

Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723687
• 1851947-86-8
• sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate
• Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate

• Inchi： 1S/C11H16O3S.Na/c1-7(2)9-6-11(15(12)13)8(3)5-10(9)14-4;/h5-7H,1-4H3,(H,12,13);/q;+1/p-1
• InChI Key： GDBXIGDGFRSWTG-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC(=C(C=1)C(C)C)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 250.06395979g/mol
• Monoisotopic Mass: 250.06395979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate

Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate (CAS No. 1851947-86-8): An Overview

Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate (CAS No. 1851947-86-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a sodium salt of a substituted benzene sulfinate, characterized by its methoxy, methyl, and isopropyl substituents. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate is noteworthy for its aromatic ring, which is substituted with a methoxy group at the 4-position, a methyl group at the 2-position, and an isopropyl group at the 5-position. The sulfinate group (-SO₂^-) attached to the benzene ring further enhances its reactivity and versatility. This molecular configuration allows for a wide range of chemical reactions, making it an attractive starting material for synthetic chemists.

In the pharmaceutical industry, Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its potential in the development of new therapeutic agents, particularly those targeting specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has highlighted its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The ability to fine-tune the substituents on the benzene ring allows for the creation of molecules with tailored biological activities, making it a versatile tool in drug discovery.

Synthetic applications of Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate are diverse and include its use as a building block in organic synthesis. The sulfinate group can undergo various transformations, such as oxidation to form sulfoxides or sulfones, or reduction to form thiols. These reactions are crucial in the synthesis of complex organic molecules, including natural products and pharmaceuticals. Additionally, the presence of multiple functional groups on the benzene ring provides multiple points of reactivity, enabling chemists to design multi-step synthetic routes with high efficiency and selectivity.

Analytical methods for characterizing Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate are well-established and include techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods are essential for confirming the identity and purity of the compound, which is crucial for both research and industrial applications. High-performance liquid chromatography (HPLC) is also commonly used to assess the purity and stability of this compound under different conditions.

Safety considerations are an important aspect when handling Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area or fume hood. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

Environmental impact is another factor that must be considered when using Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate. Proper disposal methods should be followed to minimize any potential environmental harm. This includes adhering to local regulations and guidelines for waste management and disposal.

In conclusion, Sodium 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfinate (CAS No. 1851947-86-8) is a versatile compound with significant potential in both research and industrial applications. Its unique chemical structure makes it an attractive intermediate in organic synthesis and drug development. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.